Cas no 66067-42-3 (3'-hydroxy-4'-methoxyflurbiprofen)

3'-hydroxy-4'-methoxyflurbiprofen structure
66067-42-3 structure
Product name:3'-hydroxy-4'-methoxyflurbiprofen
CAS No:66067-42-3
MF:C16H15FO4
MW:290.286308526993
CID:963120
PubChem ID:128320

3'-hydroxy-4'-methoxyflurbiprofen Chemical and Physical Properties

Names and Identifiers

    • 3'-hydroxy-4'-methoxyflurbiprofen
    • 3'-HYDROXY-4'-METHOXY-FLURBIPROFEN
    • (1,1'-BIPHENYL)-4-ACETIC ACID, 2-FLUORO-3'-HYDROXY-4'-METHOXY-.ALPHA.-METHYL-
    • SCHEMBL8320402
    • DTXSID30984566
    • 66V79WW3L3
    • 2-(3'-HYDROXY-4'-METHOXY-2-FLUORO-4-BIPHENYLYL)PROPIONIC ACID
    • 2-(2-Fluoro-3'-hydroxy-4'-methoxy[1,1'-biphenyl]-4-yl)propanoic acid
    • 2-[3-fluoro-4-(3-hydroxy-4-methoxyphenyl)phenyl]propanoic acid
    • UNII-66V79WW3L3
    • 66067-42-3
    • (1,1'-Biphenyl)-4-acetic acid, 2-fluro-3'-hydroxy-4'-methoxy-alpha-methyl-
    • 3',4'-Hmf
    • Inchi: InChI=1S/C16H15FO4/c1-9(16(19)20)10-3-5-12(13(17)7-10)11-4-6-15(21-2)14(18)8-11/h3-9,18H,1-2H3,(H,19,20)
    • InChI Key: GOMCTEVDJGVPBD-UHFFFAOYSA-N
    • SMILES: CC(C1=CC(=C(C=C1)C2=CC(=C(C=C2)OC)O)F)C(=O)O

Computed Properties

  • Exact Mass: 290.09545
  • Monoisotopic Mass: 290.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • Density: 1.284
  • Boiling Point: 460.7°C at 760 mmHg
  • Flash Point: 232.4°C
  • Refractive Index: 1.579
  • PSA: 66.76

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